Cas no 2172590-78-0 (2-(4-aminophenyl)-1-propylpyrrolidin-3-amine)
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
- EN300-1637347
- 2172590-78-0
-
- Inchi: 1S/C13H21N3/c1-2-8-16-9-7-12(15)13(16)10-3-5-11(14)6-4-10/h3-6,12-13H,2,7-9,14-15H2,1H3
- InChI Key: CLIJYZKAPITLIU-UHFFFAOYSA-N
- SMILES: N1(CCC)CCC(C1C1C=CC(=CC=1)N)N
Computed Properties
- Exact Mass: 219.173547683g/mol
- Monoisotopic Mass: 219.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.3Ų
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1637347-0.05g |
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine |
2172590-78-0 | 0.05g |
$744.0 | 2023-06-04 | ||
| Enamine | EN300-1637347-0.1g |
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine |
2172590-78-0 | 0.1g |
$779.0 | 2023-06-04 | ||
| Enamine | EN300-1637347-0.25g |
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine |
2172590-78-0 | 0.25g |
$814.0 | 2023-06-04 | ||
| Enamine | EN300-1637347-0.5g |
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine |
2172590-78-0 | 0.5g |
$849.0 | 2023-06-04 | ||
| Enamine | EN300-1637347-1.0g |
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine |
2172590-78-0 | 1g |
$884.0 | 2023-06-04 | ||
| Enamine | EN300-1637347-2.5g |
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine |
2172590-78-0 | 2.5g |
$1735.0 | 2023-06-04 | ||
| Enamine | EN300-1637347-5.0g |
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine |
2172590-78-0 | 5g |
$2566.0 | 2023-06-04 | ||
| Enamine | EN300-1637347-10.0g |
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine |
2172590-78-0 | 10g |
$3807.0 | 2023-06-04 | ||
| Enamine | EN300-1637347-50mg |
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine |
2172590-78-0 | 50mg |
$744.0 | 2023-09-22 | ||
| Enamine | EN300-1637347-100mg |
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine |
2172590-78-0 | 100mg |
$779.0 | 2023-09-22 |
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
Professional Introduction to Compound with CAS No. 2172590-78-0 and Product Name: 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
The compound with the CAS number 2172590-78-0 and the product name 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound, featuring a pyrrolidine core substituted with an amino phenyl group and a propyl chain, contributes to its unique pharmacological profile, making it a subject of intense research interest.
Recent studies have highlighted the importance of 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine in the development of novel therapeutic agents. Its chemical scaffold is reminiscent of several well-known pharmacophores that exhibit significant biological activity. The presence of the amino phenyl group at the 4-position of the pyrrolidine ring is particularly noteworthy, as it has been shown to enhance binding affinity to various biological targets. This feature has prompted researchers to explore its potential in treating a range of disorders, including neurological conditions and inflammatory diseases.
The propyl chain attached to the nitrogen atom of the pyrrolidine ring further modulates the pharmacokinetic properties of the compound. This structural element contributes to improved solubility and bioavailability, which are critical factors in drug development. The combination of these structural features makes 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine a promising candidate for further investigation in preclinical and clinical settings.
In terms of biological activity, preliminary studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes and receptors implicated in various pathological processes. For instance, its interaction with specific kinases has been reported to modulate signaling pathways involved in cell proliferation and differentiation. These findings are particularly intriguing given the growing body of evidence linking dysregulation of such pathways to diseases such as cancer and neurodegenerative disorders.
The synthesis of 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key synthetic steps include condensation reactions, cyclization, and functional group transformations. Advanced techniques such as automated synthesis platforms have been employed to streamline these processes, enhancing efficiency and reproducibility. The use of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) has been crucial in characterizing the compound's purity and molecular weight.
One of the most compelling aspects of this compound is its potential for further derivatization to create novel analogs with enhanced therapeutic profiles. By modifying various substituents on the pyrrolidine ring or introducing new functional groups, researchers can fine-tune its biological activity. Such modifications can lead to compounds with improved selectivity, reduced toxicity, or extended half-life, making them more suitable for clinical use.
The regulatory landscape for pharmaceutical compounds like 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) is essential throughout the synthesis, purification, and formulation stages. Additionally, rigorous toxicological studies are required to assess its safety profile before it can be considered for human trials. These studies often involve in vitro assays using human cell lines as well as in vivo experiments in animal models.
Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development pipeline for compounds like 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine. Open innovation models have enabled researchers to share resources, expertise, and data more efficiently than ever before. This collaborative approach has led to faster discovery cycles and increased success rates in bringing new drugs to market.
The future prospects for 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine are bright, particularly as our understanding of disease mechanisms continues to evolve. Advances in computational chemistry and artificial intelligence are also playing a significant role by enabling more accurate predictions of drug-target interactions and optimizing molecular structures for better efficacy.
In conclusion,2-(4-aminophenyl)-1-propylpyrrolidin-3-amine represents a promising therapeutic agent with significant potential in addressing various human diseases. Its unique chemical structure, combined with its demonstrated biological activity, makes it a valuable addition to the pharmaceutical research landscape. As further studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound is poised to make substantial contributions to modern medicine.
2172590-78-0 (2-(4-aminophenyl)-1-propylpyrrolidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)